![molecular formula C14H15NO3S B2574081 N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)furan-3-carboxamide CAS No. 1448052-00-3](/img/structure/B2574081.png)
N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)furan-3-carboxamide
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Description
N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)furan-3-carboxamide, also known as MTF, is a synthetic compound that has been widely used in scientific research for its potential therapeutic applications. MTF is a member of the furanocarboxamide family and is structurally similar to other compounds such as modafinil and adrafinil.
Scientific Research Applications
Biobased Polyesters Synthesis 2,5-Bis(hydroxymethyl)furan, a biobased rigid diol resembling aromatic monomers in polyester synthesis, was enzymatically polymerized with various diacid ethyl esters by Candida antarctica Lipase B (CALB) via a three-stage method. This process resulted in novel biobased furan polyesters with significant implications for sustainable material production, indicating the broader potential application of furan derivatives in creating environmentally friendly polymers (Jiang et al., 2014).
Antibacterial Activities A study on N-(4-bromophenyl)furan-2-carboxamide analogues revealed significant in vitro anti-bacterial activities against clinically isolated drug-resistant bacteria, including A. baumannii, K. pneumoniae, E. cloacae, and S. aureus. This suggests the potential utility of furan carboxamide derivatives as a basis for developing new antibacterial agents, especially against NDM-positive bacteria (Siddiqa et al., 2022).
Analytical and Spectral Study of Furan Containing Organic Ligands Furan ring-containing organic ligands have been synthesized and analyzed, demonstrating their potential in creating metal complexes with antimicrobial activity. This research underlines the versatility of furan derivatives in coordinating with metals to form compounds that could be explored for antimicrobial applications (Patel, 2020).
Antimicrobial and Antioxidant Activities Furan carboxamide derivatives have been synthesized and tested for antimicrobial and antioxidant activities, showing promise as leads for developing compounds with therapeutic benefits. Such studies underscore the importance of furan derivatives in the synthesis of molecules with potential health benefits, including antimicrobial resistance and oxidative stress mitigation (Devi et al., 2010).
properties
IUPAC Name |
N-[2-hydroxy-2-(4-methylsulfanylphenyl)ethyl]furan-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO3S/c1-19-12-4-2-10(3-5-12)13(16)8-15-14(17)11-6-7-18-9-11/h2-7,9,13,16H,8H2,1H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SDWFFNQWBPUNSL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=C(C=C1)C(CNC(=O)C2=COC=C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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